2-(benzylsulfanyl)-N~8~-(3,4-dimethylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: 3-benzylsulfanyl-N-(3,4-dimethylphenyl)-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C29H30N4OS/c1-21-13-14-25(19-22(21)2)30-28(34)33-17-15-29(16-18-33)31-26(24-11-7-4-8-12-24)27(32-29)35-20-23-9-5-3-6-10-23/h3-14,19H,15-18,20H2,1-2H3,(H,30,34)
• InChI Key: LXKNGSIQVYMWIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCC3(CC2)N=C(C(=N3)SCC4=CC=CC=C4)C5=CC=CC=C5)C
• Molecular Formula: C29H30N4OS
• Molecular Weight: 482.6 g/mol
• CAS No.: 1276330-10-9

Description

2-(benzylsulfanyl)-N~8~-(3,4-dimethylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C29H30N4OS and its molecular weight is 482.65. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

A series of compounds related to the mentioned chemical, specifically N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives, were synthesized and showed significant antiviral activity. Notably, some of these derivatives exhibited strong activity against influenza A/H3N2 virus, demonstrating the potential of these compounds in antiviral research (Apaydın, Loy, Stevaert, & Naesens, 2020).

Antibacterial Properties

In the realm of antibacterial research, new derivatives incorporating aspects of the mentioned chemical structure demonstrated promising antibacterial activity. Specifically, a study focusing on hybrid derivatives of 5-sulfamoyl-1H-indole and 4-thiazolidinone groups, which are structurally related to the compound , showed significant antibacterial effects (Güzel-Akdemir, Trawally, Özbek-Babuç, Özbek-Çelik, Ermut, & Özdemir, 2020).

Anticonvulsant Applications

Compounds similar to 2-(benzylsulfanyl)-N8-(3,4-dimethylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide have been investigated for their potential anticonvulsant properties. A study on N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives, which share a similar chemical backbone, showed promising results in this regard (Obniska, Kamiński, & Tatarczyńska, 2006).

Synthesis and Structural Exploration

Research into the synthesis and structural properties of compounds akin to this chemical structure has been a focus area. Studies have detailed the synthesis of various derivatives and explored their molecular structures, contributing to a deeper understanding of their chemical characteristics and potential applications (Konovalova et al., 2014).